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Abstract
This document provides detailed protocols for the preparation of ML352 stock solutions for use

in cell culture applications. ML352 is a potent and selective, noncompetitive inhibitor of the

presynaptic high-affinity choline transporter (CHT).[1] Proper preparation of stock solutions is

critical for ensuring experimental reproducibility and accuracy. This guide outlines the

necessary materials, step-by-step procedures for dissolution and storage, and key technical

data for the effective use of ML352 in investigating cholinergic signaling.

Introduction
ML352 is a valuable small molecule tool for studying the role of the high-affinity choline

transporter (CHT) in acetylcholine synthesis.[1] As the rate-limiting step in acetylcholine

production, CHT is a key target for understanding and potentially manipulating cholinergic

neurotransmission.[1] ML352 acts as a noncompetitive inhibitor of CHT, allosterically

modulating its function.[2] It exhibits high selectivity for CHT over other neurotransmitter

transporters and receptors.[3] These application notes provide standardized procedures for

preparing ML352 stock solutions to facilitate consistent results in cell-based assays.
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For ease of reference, the key quantitative data for ML352 and its hydrochloride salt are

summarized in the table below.

Property ML352
ML352
hydrochloride

Source(s)

Molecular Weight 387.47 g/mol 423.93 g/mol [3]

Solubility

DMSO: 50

mg/mLDMF: 20

mg/mLEthanol: 5

mg/mLPBS (pH 7.2):

98.2 µM

DMSO: 100

mMWater: 10 mM

(with gentle warming)

[3][4]

Storage Temperature 2-8°C (solid) -20°C (solid) [3]

Stock Solution

Storage

Aliquot and freeze at

-20°C. Stable for up to

3 months.

Store at -20°C. [3][5]

Inhibitory Constant

(Ki)

92 nM (in hCHT-

transfected HEK293

cells)166 nM (in

mouse brain

synaptosomes)

92 nM [3]

Experimental Protocols
Materials and Reagents

ML352 powder (or ML352 hydrochloride)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile water or Phosphate Buffered Saline (PBS), pH 7.2

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips
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Vortex mixer

Optional: Water bath or heat block

Protocol 1: Preparation of a 10 mM ML352 Stock
Solution in DMSO
This protocol is suitable for the free base form of ML352.

Preparation: Work in a sterile environment (e.g., a laminar flow hood). Bring the ML352
powder and DMSO to room temperature.

Weighing: Carefully weigh out the desired amount of ML352 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.87 mg of ML352 (Molecular Weight:

387.47 g/mol ).

Dissolution: Add the weighed ML352 to a sterile microcentrifuge tube. Add the appropriate

volume of sterile DMSO (in this example, 1 mL).

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to

avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C. Stock solutions are reported to be stable for up to 3

months at this temperature.[5]

Protocol 2: Preparation of a 10 mM ML352 Hydrochloride
Stock Solution in Water
This protocol is suitable for the hydrochloride salt of ML352.

Preparation: Work in a sterile environment. Bring the ML352 hydrochloride powder and

sterile water to room temperature.
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Weighing: Weigh out the desired amount of ML352 hydrochloride powder. For 1 mL of a 10

mM stock solution, weigh 4.24 mg (Molecular Weight: 423.93 g/mol ).

Dissolution: Add the powder to a sterile microcentrifuge tube. Add 1 mL of sterile water.

Mixing: Vortex the solution. Gentle warming may be required to achieve complete

dissolution.[3]

Aliquoting: Aliquot the solution into sterile, single-use cryovials.

Storage: Store the aliquots at -20°C.

Preparation of Working Solutions
To prepare working solutions for cell culture experiments, dilute the high-concentration stock

solution in your cell culture medium to the desired final concentration. It is crucial to ensure that

the final concentration of DMSO in the cell culture medium is non-toxic to the cells (typically ≤

0.1%).

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock:

Perform a 1:100 dilution by adding 1 µL of the 10 mM stock to 99 µL of cell culture medium.

This results in a 100 µM intermediate solution.

Perform a further 1:10 dilution by adding 10 µL of the 100 µM intermediate solution to 90 µL

of cell culture medium to achieve the final 10 µM concentration.
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Click to download full resolution via product page

Caption: Mechanism of ML352 action on the presynaptic choline transporter.
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Caption: Experimental workflow for preparing ML352 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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